3-((4-Chlorophenyl)thio)piperidine hydrochloride

• IUPAC Name: 3-(4-chlorophenyl)sulfanylpiperidine;hydrochloride
• InChI: InChI=1S/C11H14ClNS.ClH/c12-9-3-5-10(6-4-9)14-11-2-1-7-13-8-11;/h3-6,11,13H,1-2,7-8H2;1H
• InChI Key: MEZAHTQYKALDOM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)SC2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C11H15Cl2NS
• DSSTOX Substance ID: DTXSID60589982
• Molecular Weight: 264.2 g/mol
• CAS No.: 101768-48-3

Description

“3-((4-Chlorophenyl)thio)piperidine hydrochloride” is a chemical compound with the molecular formula C11H15Cl2NS. It has a molecular weight of 264.215 Da. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C11H15Cl2NS. The InChI code for this compound is not available.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 264.215 Da and a molecular formula of C11H15Cl2NS. Unfortunately, specific details such as boiling point, melting point, and solubility are not available.

Scientific Research Applications

Neuropharmacological Applications

• Monoamine Transporter Inhibitors: Piperidine analogs, including those related to "3-((4-Chlorophenyl)thio)piperidine hydrochloride", have been explored for their inhibitory activity against monoamine transporters. Such compounds are useful in studying neurotransmitter dynamics and potentially treating neurological disorders. The modifications in piperidine ring stereochemistry influence the potency and selectivity towards norepinephrine and dopamine transporters, providing tools for exploring NET-associated behavioral signatures (He et al., 2005).

Chemical Synthesis and Material Science

• Synthesis of Antimicrobial Agents: New compounds with piperidine structures have shown moderate antimicrobial activities. These include efforts to synthesize, characterize, and screen compounds for microbial activities, offering a pathway for the development of new antimicrobial agents (Ovonramwen et al., 2019).
• Inhibitors for Corrosion: Piperidine derivatives have been investigated as corrosion inhibitors for metals in acidic environments. Their efficacy varies with the molecular structure, pointing to the role of piperidine derivatives in industrial applications to protect against corrosion (Sankarapapavinasam et al., 1991).

Crystal and Molecular Structure Studies

• Crystal Structure Characterization: Studies on the crystal and molecular structure of compounds related to "this compound" help in understanding their chemical properties and potential applications. For instance, the characterization of "4-Piperidinecarboxylic acid hydrochloride" through X-ray diffraction provides insights into its structural features, which are crucial for its biological activity and interaction with biological targets (Szafran et al., 2007).

Mechanism of Action

While the exact mechanism of action for “3-((4-Chlorophenyl)thio)piperidine hydrochloride” is not clear, similar compounds have been found to act as inverse agonists at the human histamine H3 receptor. This activity could potentially enhance the activity of histaminergic neurons in the brain, thereby promoting vigilance and cognition.

Safety and Hazards

Safety measures for handling “3-((4-Chlorophenyl)thio)piperidine hydrochloride” include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It’s recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation. It’s also important to keep the container tightly closed and protect the compound from moisture.

Biochemical Analysis

Biochemical Properties

3-((4-Chlorophenyl)thio)piperidine hydrochloride plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in metabolic pathways, potentially inhibiting or activating them. The nature of these interactions can vary, leading to changes in enzyme activity and subsequent biochemical reactions. For instance, this compound may bind to the active site of an enzyme, altering its conformation and affecting its catalytic activity .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it may activate or inhibit specific signaling pathways, leading to changes in gene expression and metabolic activity. These effects can result in altered cell proliferation, differentiation, and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as enzymes or receptors, leading to inhibition or activation of their functions. This binding can result in changes in gene expression, enzyme activity, and overall cellular function. For instance, this compound may inhibit an enzyme by binding to its active site, preventing substrate binding and subsequent catalytic activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its degradation can lead to the formation of by-products that may have different biochemical activities. Long-term exposure to this compound can result in sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating enzyme activity or signaling pathways. At higher doses, it may cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Threshold effects have been observed, where a specific dosage range results in significant changes in cellular function .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It can affect metabolic flux and metabolite levels, leading to changes in overall metabolic activity. For example, the compound may inhibit or activate enzymes involved in key metabolic pathways, resulting in altered levels of metabolites and changes in cellular energy production .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biochemical activity. The compound may interact with specific transporters or binding proteins, influencing its localization and accumulation. These interactions can affect the compound’s availability and activity within different cellular compartments and tissues .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can influence its interactions with biomolecules and its overall biochemical activity. For instance, this compound may accumulate in the mitochondria, affecting mitochondrial function and energy production .

Synthesis routes and methods

Procedure details

A mixture of 54 g (0.375 mole) of p-chlorothiophenol, 51.4 g (0.126 mole) of 1-[(4-methylphenyl)sulfonyl]-3-piperidinol-4-methylphenylsulfonate ester and 35 g of sodium carbonate in 500 ml of dimethylformamide was heated at 100° C. for 18 hr. The mixture was cooled and quenched in excess 1M sodium hydroxide solution. The aqueous mixture was extracted with several portions of methylene chloride and the combined methylene chloride extracts were extracted with several portions of 1M sodium hydroxide solution and dried over magnesium sulfate. The solvent was removed in vacuo to give an oil which was shown by NMR, mass spectrum and TLC to be impure N-tosyl-3-(p-chlorothiophenoxy)piperidine. (See Preparation 13 for the pure compound). A mixture of this compound and excess phenol in 75 ml of 48% hydrobromic acid was refluxed for 1 hr and quenched in an ice-water mix. The mixture was made basic with sodium hydroxide and was extracted with several portions of methylene chloride. The aqueous layer was discarded. The combined methylene chloride extracts were dried over magnesium sulfate and the methylene chloride was removed in vacuo to give an oil, the free base of the title compound. The free base was reacted with hydrogen chloride using the solvent pair diethyl ether-methanol for crystallization and recrystallization to obtain the white crystalline hydrochloride salt, m.p. 159°-161° C.